(2S)-2-(dimethylamino)-3-(3-methylphenyl)propanoic acid
Overview
Description
(2S)-2-(Dimethylamino)-3-(3-Methylphenyl)propanoic acid, commonly referred to as DMAPA, is an organic compound that is widely used in a variety of scientific research applications. It is a chiral compound, meaning that it has two different forms, or enantiomers, which can be distinguished from each other by their different optical rotations. DMAPA has been studied extensively for its various biochemical and physiological effects, and is used in a range of laboratory experiments.
Scientific Research Applications
DMAPA has a variety of scientific research applications. It is often used as a chiral ligand in the synthesis of enantiomerically pure compounds, as well as a chiral catalyst in asymmetric synthesis. DMAPA is also used in the synthesis of pharmaceuticals, such as beta blockers, and in the synthesis of other organic compounds, such as amino acids. In addition, DMAPA is used as a reagent in the synthesis of peptides and proteins, as well as in the synthesis of nucleosides and nucleotides.
Mechanism of Action
The mechanism of action of DMAPA is not fully understood, but it is thought to involve the formation of a complex between the DMAPA molecule and the substrate molecule. This complex then undergoes a series of reactions that result in the formation of the desired product. It is believed that the chirality of the DMAPA molecule plays an important role in the formation of the complex, as well as in the subsequent reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMAPA are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. This inhibition can lead to an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects on behavior and mood. In addition, DMAPA has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels in the brain, which can have a variety of effects on cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMAPA in laboratory experiments is its chirality. This allows scientists to synthesize enantiomerically pure compounds, which can be used to study the effects of the individual enantiomers on biochemical and physiological processes. In addition, DMAPA is relatively inexpensive and easy to synthesize, making it a cost-effective reagent for a variety of laboratory experiments. However, it is important to note that DMAPA can be toxic if ingested, and should be handled with caution.
Future Directions
The potential applications of DMAPA are vast, and there are many future directions for research. For example, further research could be done to explore the effects of DMAPA on other enzymes and biochemical processes, as well as to develop more efficient and cost-effective methods of synthesis. In addition, further research could be done to explore the effects of DMAPA on behavior and mood, as well as its potential therapeutic applications. Finally, further research could be done to explore the potential applications of DMAPA in the synthesis of other organic compounds, such as amino acids, peptides, and proteins.
Synthesis Methods
DMAPA can be synthesized in a variety of ways. One of the most common methods is the reaction of 3-methylphenylacetic acid with dimethylamine in the presence of a strong base, such as sodium hydroxide. This reaction produces a racemic mixture of DMAPA and its enantiomer, which can then be separated into its two components using a chiral column. Other methods of synthesis include the reaction of 3-methylphenylacetic acid with dimethylamine in the presence of a strong acid, such as hydrochloric acid, or the reaction of 3-methylphenylacetic acid with dimethylamine in the presence of a catalyst, such as palladium on carbon.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(dimethylamino)-3-(3-methylphenyl)propanoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methylbenzaldehyde", "dimethylamine", "acetic anhydride", "sodium borohydride", "methylmagnesium bromide", "2-bromo-3-(3-methylphenyl)propanoic acid" ], "Reaction": [ "Step 1: Condensation of 3-methylbenzaldehyde and dimethylamine to form N,N-dimethyl-3-methylbenzamide using acetic anhydride as a catalyst.", "Step 2: Reduction of N,N-dimethyl-3-methylbenzamide with sodium borohydride to form N,N-dimethyl-3-methylbenzylamine.", "Step 3: Alkylation of N,N-dimethyl-3-methylbenzylamine with methylmagnesium bromide to form (3-methylphenyl)-N,N-dimethylpropan-1-amine.", "Step 4: Protection of the amine group in (3-methylphenyl)-N,N-dimethylpropan-1-amine with acetic anhydride to form (3-methylphenyl)-N,N-dimethylpropan-1-yl acetamide.", "Step 5: Bromination of (3-methylphenyl)-N,N-dimethylpropan-1-yl acetamide with 2-bromo-3-(3-methylphenyl)propanoic acid to form (2S)-2-(dimethylamino)-3-(3-methylphenyl)propanoic acid." ] } | |
CAS RN |
2639379-11-4 |
Molecular Formula |
C12H17NO2 |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
